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Compound of Interest

Compound Name: Thiol-PEG5-alcohol

Cat. No.: B8103761 Get Quote

For researchers, scientists, and professionals in drug development, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of Thiol-PEG5-alcohol, a bifunctional

crosslinker commonly used in bioconjugation and drug delivery applications. Adherence to

these procedures is critical for minimizing environmental impact and ensuring a safe laboratory

environment.

Key Safety and Handling Information
Proper handling and storage are crucial prerequisites for the safe disposal of Thiol-PEG5-
alcohol. This substance is sensitive to moisture and oxidation.[1]

Storage and Handling:

Storage Temperature: Store desiccated at -20°C for long-term storage.[2][3][4] It can be

shipped at ambient temperature for short periods.[5]

Inert Atmosphere: To minimize oxidation, store under an inert gas such as argon or nitrogen.

Handling: Thiol-PEG5-alcohol can be a low-melting solid or liquid, making it difficult to

weigh. To facilitate handling, it is recommended to prepare a stock solution in an anhydrous

solvent such as dimethylsulfoxide (DMSO) or dimethylformamide (DMF).
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Moisture Sensitivity: Before use, allow the reagent vial to equilibrate to room temperature

before opening to prevent moisture condensation.

Personal Protective Equipment (PPE): Always wear appropriate personal protective

equipment, including safety goggles, gloves, and a lab coat, when handling Thiol-PEG5-
alcohol. Work in a well-ventilated area or under a fume hood.

Quantitative Data Summary
The following table summarizes the key quantitative data available for Thiol-PEG5-alcohol
and related compounds.

Property Value Source

Chemical Formula
C11H24O6S (Thiol-PEG5-

alcohol)
Inferred

Molecular Weight
284.37 g/mol (Thiol-PEG5-

alcohol)
Inferred

Storage Temperature -20°C

Recommended Solvent DMSO, DMF

CAS Number 248582-03-8

Experimental Protocol: Safe Handling and Use in a
Typical Bioconjugation Reaction
This protocol outlines the safe handling of Thiol-PEG5-alcohol in a hypothetical experiment

involving the modification of a protein.

Objective: To conjugate Thiol-PEG5-alcohol to a protein via a maleimide-thiol reaction.

Materials:

Thiol-PEG5-alcohol

Maleimide-activated protein
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Anhydrous DMSO

Phosphate-buffered saline (PBS), pH 7.4

Degassing equipment (e.g., vacuum pump, nitrogen line)

Personal Protective Equipment (PPE): safety goggles, nitrile gloves, lab coat

Fume hood

Procedure:

Reagent Preparation:

Allow the vial of Thiol-PEG5-alcohol to warm to room temperature before opening.

Under a fume hood, prepare a 10 mM stock solution of Thiol-PEG5-alcohol in anhydrous

DMSO.

Cap the stock solution tightly, purge with nitrogen or argon, and store at -20°C when not in

use.

Protein Solution Preparation:

Dissolve the maleimide-activated protein in degassed PBS buffer to a final concentration

of 1 mg/mL.

Conjugation Reaction:

In a microcentrifuge tube, add a 10-fold molar excess of the Thiol-PEG5-alcohol stock

solution to the protein solution.

Incubate the reaction mixture at room temperature for 2 hours with gentle shaking.

Quenching and Purification:

Quench any unreacted maleimide groups by adding a small molecule thiol, such as

cysteine, to the reaction mixture.
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Purify the resulting PEGylated protein using a desalting column to remove excess Thiol-
PEG5-alcohol and other small molecules.

Waste Segregation:

Collect all liquid waste containing Thiol-PEG5-alcohol, including unused stock solution

and purification flow-through, into a designated hazardous waste container.

Dispose of contaminated solid waste (e.g., pipette tips, tubes) in a separate, clearly

labeled hazardous waste bag.

Disposal Workflow
The proper disposal of Thiol-PEG5-alcohol and associated waste is critical. The following

workflow provides a logical approach to managing this process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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